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  4. Dimethyl 2-[2,2,6-trimethyl-1-(4-methylbenzoyl)-3-sulfanylidenequinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate
Dimethyl 2-[2,2,6-trimethyl-1-(4-methylbenzoyl)-3-sulfanylidenequinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate Dimethyl 2-[2,2,6-trimethyl-1-(4-methylbenzoyl)-3-sulfanylidenequinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate
Brand Name: Vulcanchem
CAS No.: 301655-47-0
VCID: VC0400012
InChI: InChI=1S/C27H25NO5S3/c1-14-7-10-16(11-8-14)23(29)28-18-12-9-15(2)13-17(18)19(22(34)27(28,3)4)26-35-20(24(30)32-5)21(36-26)25(31)33-6/h7-13H,1-6H3
SMILES: CC1=CC=C(C=C1)C(=O)N2C3=C(C=C(C=C3)C)C(=C4SC(=C(S4)C(=O)OC)C(=O)OC)C(=S)C2(C)C
Molecular Formula: C27H25NO5S3
Molecular Weight: 539.7g/mol

Dimethyl 2-[2,2,6-trimethyl-1-(4-methylbenzoyl)-3-sulfanylidenequinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate

CAS No.: 301655-47-0

Main Products

VCID: VC0400012

Molecular Formula: C27H25NO5S3

Molecular Weight: 539.7g/mol

Dimethyl 2-[2,2,6-trimethyl-1-(4-methylbenzoyl)-3-sulfanylidenequinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate - 301655-47-0

CAS No. 301655-47-0
Product Name Dimethyl 2-[2,2,6-trimethyl-1-(4-methylbenzoyl)-3-sulfanylidenequinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate
Molecular Formula C27H25NO5S3
Molecular Weight 539.7g/mol
IUPAC Name dimethyl 2-[2,2,6-trimethyl-1-(4-methylbenzoyl)-3-sulfanylidenequinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate
Standard InChI InChI=1S/C27H25NO5S3/c1-14-7-10-16(11-8-14)23(29)28-18-12-9-15(2)13-17(18)19(22(34)27(28,3)4)26-35-20(24(30)32-5)21(36-26)25(31)33-6/h7-13H,1-6H3
Standard InChIKey DYNYRRJFOAWUPU-UHFFFAOYSA-N
SMILES CC1=CC=C(C=C1)C(=O)N2C3=C(C=C(C=C3)C)C(=C4SC(=C(S4)C(=O)OC)C(=O)OC)C(=S)C2(C)C
Canonical SMILES CC1=CC=C(C=C1)C(=O)N2C3=C(C=C(C=C3)C)C(=C4SC(=C(S4)C(=O)OC)C(=O)OC)C(=S)C2(C)C
PubChem Compound 2835219
Last Modified Nov 11 2021
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